N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea
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Overview
Description
N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea, commonly known as S-adenosylmethionine (SAMe), is a naturally occurring molecule that is involved in numerous biochemical processes in the body. SAMe is synthesized in the body from methionine and adenosine triphosphate (ATP) and is involved in the methylation of DNA, RNA, and proteins. SAMe has been extensively studied for its potential therapeutic effects in various diseases.
Mechanism of Action
N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is involved in numerous biochemical processes in the body, including the methylation of DNA, RNA, and proteins. This compound is also involved in the synthesis of neurotransmitters, including serotonin, dopamine, and norepinephrine. This compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects
This compound has numerous biochemical and physiological effects in the body. This compound is involved in the methylation of DNA, RNA, and proteins, which is important for gene expression and protein synthesis. This compound is also involved in the synthesis of neurotransmitters, including serotonin, dopamine, and norepinephrine, which are important for mood regulation. This compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has numerous advantages for lab experiments. This compound is a naturally occurring molecule that is involved in numerous biochemical processes in the body. This compound is readily available and can be synthesized in the laboratory. This compound has been extensively studied for its potential therapeutic effects in various diseases. However, this compound also has limitations for lab experiments. This compound is a complex molecule that is involved in numerous biochemical processes, which can make it difficult to study in isolation. This compound can also be unstable and may degrade over time.
Future Directions
There are numerous future directions for the study of N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea. This compound has been extensively studied for its potential therapeutic effects in various diseases, but there is still much to learn about its mechanism of action and potential therapeutic uses. Future studies could investigate the effects of this compound on other diseases, such as Alzheimer's disease and Parkinson's disease. Future studies could also investigate the potential use of this compound in combination with other therapies, such as antidepressant medications or anti-inflammatory drugs. Additionally, future studies could investigate the potential use of this compound as a biomarker for various diseases.
Synthesis Methods
N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea can be synthesized in the body from methionine and ATP, but it can also be synthesized in the laboratory. The most common method of synthesizing this compound in the laboratory involves the reaction of S-adenosyl-L-homocysteine with L-methionine in the presence of urea. The reaction produces this compound and adenosine.
Scientific Research Applications
N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been extensively studied for its potential therapeutic effects in various diseases, including depression, osteoarthritis, liver disease, and fibromyalgia. This compound has been shown to have antidepressant effects comparable to those of standard antidepressant medications. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of osteoarthritis. This compound has been studied for its potential use in the treatment of liver disease, including cirrhosis and hepatitis, and has been shown to improve liver function. This compound has been studied for its potential use in the treatment of fibromyalgia, and has been shown to improve pain and fatigue symptoms.
Properties
IUPAC Name |
1-(3-methylsulfanylphenyl)-3-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4OS/c1-26-19-9-5-6-17(16-19)22-20(25)21-10-11-23-12-14-24(15-13-23)18-7-3-2-4-8-18/h2-9,16H,10-15H2,1H3,(H2,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNBKHLLNOKBHQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)NCCN2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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